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Introduction
Brain Angiogenesis Inhibitor 1 (BAI1), also known as Adhesion G Protein-Coupled Receptor B1

(ADGRB1), is a versatile transmembrane protein with significant roles in a variety of

physiological and pathological processes. As a member of the adhesion G protein-coupled

receptor (GPCR) family, BAI1 is involved in the regulation of angiogenesis, phagocytosis of

apoptotic cells and gram-negative bacteria, synaptogenesis, and tumor suppression. Its

expression has been primarily identified in the brain, particularly in neurons and astrocytes, but

also on other cell types like macrophages. Given its diverse functions and implications in

diseases such as cancer and neurological disorders, the accurate quantification of BAI1
surface expression is crucial for advancing research and therapeutic development.

Flow cytometry provides a powerful platform for the precise and high-throughput analysis of

BAI1 surface expression on a single-cell level. This document offers detailed protocols and

application notes to guide researchers in the successful execution and interpretation of such

experiments.

Data Presentation: Quantitative Analysis of BAI1
Surface Expression

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7772858?utm_src=pdf-interest
https://www.benchchem.com/product/b7772858?utm_src=pdf-body
https://www.benchchem.com/product/b7772858?utm_src=pdf-body
https://www.benchchem.com/product/b7772858?utm_src=pdf-body
https://www.benchchem.com/product/b7772858?utm_src=pdf-body
https://www.benchchem.com/product/b7772858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7772858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes representative data on BAI1 surface expression across

different cell types, as determined by flow cytometry. Mean Fluorescence Intensity (MFI) is a

common metric for quantifying the abundance of a surface antigen.

Cell Type Description

Mean Fluorescence
Intensity (MFI) of
BAI1 Staining
(Arbitrary Units)

Reference

Primary Neurons
Cultured rat

hippocampal neurons
High

Primary Astrocytes
Cultured rat cortical

astrocytes
Moderate to High

Microglia Cultured rat microglia Low to Variable

J774 Macrophages
Murine macrophage

cell line
Moderate

HEK293T

Human embryonic

kidney cell line (BAI1-

transfected)

High N/A

HEK293T

Human embryonic

kidney cell line (mock-

transfected)

Baseline/Negative N/A

Note: MFI values are relative and can vary depending on the specific antibody, fluorophore,

instrument settings, and experimental conditions. Researchers should establish their own

baseline and comparative controls.

Experimental Protocols
This section provides a detailed methodology for the analysis of BAI1 surface expression using

flow cytometry.

Materials and Reagents
Cells of Interest: (e.g., primary neurons, astrocytes, macrophages, or cell lines)
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Primary Antibody: A validated anti-BAI1 antibody suitable for flow cytometry (e.g., rabbit

polyclonal or mouse monoclonal targeting an extracellular domain of BAI1).

Secondary Antibody: Fluorochrome-conjugated secondary antibody specific for the host

species of the primary antibody (if the primary antibody is not directly conjugated).

Isotype Control: An antibody of the same isotype, concentration, and fluorochrome

conjugation as the primary antibody, but with no specificity for the target protein.

Flow Cytometry Staining Buffer: PBS with 1-2% BSA or 5% FBS and 0.1% sodium azide.

Cell Scrapers/Trypsin-EDTA: For harvesting adherent cells.

7-AAD or Propidium Iodide (PI): For viability staining.

FACS Tubes: 5 mL polystyrene round-bottom tubes.

Flow Cytometer: Equipped with appropriate lasers and filters for the chosen fluorochromes.

Experimental Workflow Diagram
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Cell Preparation

Antibody Staining

Data Acquisition & Analysis

Harvest Cells

Wash with PBS

Count Cells & Assess Viability

Resuspend in Staining Buffer

Block Fc Receptors (Optional)

Incubate with Primary Antibody
(Anti-BAI1 or Isotype Control)

Wash with Staining Buffer

Incubate with Secondary Antibody
(If required)

Add Viability Stain
(e.g., 7-AAD)

Wash with Staining Buffer

Acquire on Flow Cytometer

Analyze Data
(Gating & MFI Quantification)
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To cite this document: BenchChem. [Application Notes and Protocols for Flow Cytometry
Analysis of BAI1 Surface Expression]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7772858#flow-cytometry-analysis-of-bai1-surface-
expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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